(E)-2-(((4-allyl-5-(cinnamylthio)-4H-1,2,4-triazol-3-yl)methyl)thio)benzo[d]thiazole

• IUPAC Name: 2-[[5-[(E)-3-phenylprop-2-enyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methylsulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C22H20N4S3/c1-2-14-26-20(16-28-22-23-18-12-6-7-13-19(18)29-22)24-25-21(26)27-15-8-11-17-9-4-3-5-10-17/h2-13H,1,14-16H2/b11-8+
• InChI Key: NJHGNCNYKLXGRB-DHZHZOJOSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC=CC2=CC=CC=C2)CSC3=NC4=CC=CC=C4S3
• Isomeric SMILES: C=CCN1C(=NN=C1SC/C=C/C2=CC=CC=C2)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C22H20N4S3
• Molecular Weight: 436.6 g/mol
• CAS No.: 315695-44-4

Description

(E)-2-(((4-allyl-5-(cinnamylthio)-4H-1,2,4-triazol-3-yl)methyl)thio)benzo[d]thiazole is a useful research compound. Its molecular formula is C22H20N4S3 and its molecular weight is 436.61. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Reactions

Research has demonstrated innovative synthetic pathways and chemical reactions involving benzothiazole and triazole derivatives, highlighting their versatility in organic synthesis. For instance, allyl- and benzylsulfanyl-substituted 2-aza-1,3,5-trienes, which share structural similarities with the target compound, have been efficiently transformed into polyfunctionalized 4,5-dihydro-1,3-thiazoles through deprotonation and intramolecular ring-closing mechanisms (Nedolya et al., 2015). This showcases the compound's potential in synthesizing complex heterocyclic structures, which are valuable in medicinal chemistry and material science.

Anticancer Activities

Derivatives of benzothiazole have been evaluated for their anticancer activities, indicating the therapeutic potential of such compounds. For example, a series of 4-thiazolidinones containing the benzothiazole moiety were tested for antitumor activity, revealing some compounds with significant activity against various cancer cell lines, including leukemia, melanoma, and lung cancer (Havrylyuk et al., 2010). These findings suggest the potential of the compound for drug discovery and development, particularly in designing new anticancer agents.

Corrosion Inhibition

Benzothiazole derivatives have also been explored for their corrosion inhibition properties, which are essential in materials science and engineering to protect metals against corrosion. A study on benzothiazole derivatives as corrosion inhibitors for steel in an HCl solution demonstrated their effectiveness in reducing corrosion rates, offering insights into the compound's application in protecting industrial materials (Hu et al., 2016).